Cas no 1227573-96-7 (2-Fluoro-3-phenylisonicotinaldehyde)

• Product Name: 2-Fluoro-3-phenylisonicotinaldehyde
• CAS No: 1227573-96-7
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 4925480
• Update Time: 2025-10-29

2-Fluoro-3-phenylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-phenylisonicotinaldehyde
• 2-Fluoro-3-phenylisonicotinaldehyde

• Inchi： 1S/C12H8FNO/c13-12-11(9-4-2-1-3-5-9)10(8-15)6-7-14-12/h1-8H
• InChI Key： IPIVSHFTWYKHMY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=O)C=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-3-phenylisonicotinaldehyde

Research Brief on 2-Fluoro-3-phenylisonicotinaldehyde (CAS: 1227573-96-7) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-3-phenylisonicotinaldehyde (CAS: 1227573-96-7) is a fluorinated isonicotinaldehyde derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its role as a key intermediate in the synthesis of novel compounds targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Fluoro-3-phenylisonicotinaldehyde as a precursor for the development of selective JAK3 inhibitors. The fluorine substitution at the 2-position and the phenyl group at the 3-position were found to significantly enhance binding affinity and selectivity towards JAK3 over other JAK isoforms. The study demonstrated that derivatives synthesized from this compound exhibited potent inhibitory activity (IC50 values in the low nanomolar range) and favorable pharmacokinetic properties in preclinical models of autoimmune diseases.

Another significant application of 2-Fluoro-3-phenylisonicotinaldehyde was reported in a recent ACS Chemical Biology publication, where it was employed as a key intermediate in the synthesis of fluorescent probes for studying protein-protein interactions. The aldehyde functionality allowed for efficient conjugation with various amine-containing fluorophores, while the fluorine atom served as a valuable 19F NMR handle for structural studies. This dual functionality makes the compound particularly valuable for chemical biology applications requiring both spectroscopic and imaging capabilities.

From a synthetic chemistry perspective, recent advancements in the preparation of 2-Fluoro-3-phenylisonicotinaldehyde have been reported in Organic Process Research & Development. A novel continuous-flow synthesis method was developed, achieving higher yields (85-90%) compared to traditional batch methods (60-65%), while also reducing the generation of hazardous byproducts. This improved synthetic route addresses previous challenges in scaling up production of this valuable intermediate.

In the field of antimicrobial research, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the use of 2-Fluoro-3-phenylisonicotinaldehyde in the design of novel quorum sensing inhibitors. The compound's structure was strategically incorporated into a series of analogs that demonstrated potent activity against Pseudomonas aeruginosa biofilm formation, with lead compounds showing >80% inhibition at micromolar concentrations. This application highlights the compound's potential in addressing the growing challenge of antibiotic resistance.

The physicochemical properties of 2-Fluoro-3-phenylisonicotinaldehyde have also been the subject of recent computational studies. Density functional theory (DFT) calculations published in the Journal of Physical Chemistry A provided detailed insights into the compound's conformational preferences and electronic structure, which are crucial for understanding its reactivity in various synthetic applications. These computational studies complement experimental findings and aid in the rational design of new derivatives.

Looking forward, the unique structural features of 2-Fluoro-3-phenylisonicotinaldehyde (CAS: 1227573-96-7) continue to make it a valuable scaffold in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors targeting cysteine residues. As synthetic methodologies improve and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.